

Introduction: The Strategic Hybridization of Pyrazine and Thiazole Scaffolds

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 5-(Pyrazin-2-yl)-1,3-thiazol-2-amine

CAS No.: 1339559-47-5

Cat. No.: B2712578

[Get Quote](#)

In the landscape of medicinal chemistry, the strategic combination of known pharmacophores into hybrid molecules is a powerful approach to developing novel therapeutic agents with enhanced efficacy and unique mechanisms of action.^{[1][2]} Pyrazine and thiazole rings are privileged heterocyclic structures, each contributing significantly to the biological profiles of numerous approved drugs and clinical candidates.^{[2][3][4]} The pyrazine nucleus is a key component in molecules targeting a range of diseases, while the thiazole scaffold is renowned for its broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.^{[2][3][5]}

The rationale for synthesizing pyrazine-thiazole analogs lies in this principle of molecular hybridization.^[5] By covalently linking these two potent moieties, researchers aim to create synergistic effects, potentially leading to compounds with superior biological activity, improved selectivity, and a lower propensity for developing resistance compared to their individual components.^[1] These hybrid compounds have demonstrated significant promise across various therapeutic areas, exhibiting potent anticancer, antimicrobial, and specific enzyme-inhibiting activities.^{[6][7][8][9]}

This guide provides a comprehensive technical overview of the essential in vitro methodologies required to systematically evaluate the biological potential of novel pyrazine-thiazole analogs. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying scientific principles and rationale that govern experimental design and data interpretation.

Part 1: Evaluation of Anticancer Activity


The primary objective in early-stage anticancer drug discovery is to assess a compound's ability to inhibit the proliferation of cancer cells and, crucially, to determine its selectivity for malignant cells over healthy ones. The MTT assay is a foundational, high-throughput method for this initial screening.

The MTT Cell Viability Assay: A First-Line Screening Tool

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method widely adopted for its accuracy, simplicity, and suitability for rapid screening.^{[10][11]}

Causality Behind the Method: The assay's principle is rooted in cellular metabolic function. In viable, metabolically active cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.^{[11][12]} This conversion is indicative of mitochondrial integrity and enzymatic activity, which are hallmarks of living cells.^[11] The resulting formazan crystals are then solubilized, and the intensity of the purple color, quantified by spectrophotometry, is directly proportional to the number of viable cells.^{[12][13]} A decrease in signal in treated cells compared to untreated controls indicates a loss of viability, either through cytotoxic (cell-killing) or cytostatic (inhibition of proliferation) mechanisms.

Diagram: MTT Assay Experimental Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for assessing cell viability using the MTT assay.

Detailed Protocol: MTT Assay

Materials:

- Pyrazine-thiazole analogs (dissolved in DMSO to create a stock solution)
- Selected cancer cell lines (e.g., MCF-7 breast, HepG2 liver, A549 lung) and a normal cell line (e.g., WI-38 lung fibroblast)[6][14]
- Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)[14]
- Phosphate-Buffered Saline (PBS)
- MTT reagent (5 mg/mL in PBS, filter-sterilized)[11][13]
- Solubilization solution (e.g., Dimethyl sulfoxide - DMSO)
- Sterile 96-well flat-bottom plates

Procedure:

- **Cell Seeding:** Culture cells to ~80% confluency. Trypsinize, count, and seed the cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well in 100 μ L of medium). Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.[14]
- **Compound Treatment:** Prepare serial dilutions of the pyrazine-thiazole analogs in culture medium. Remove the old medium from the cells and add 100 μ L of the compound dilutions to the respective wells. Include wells for vehicle control (medium with DMSO, same concentration as the highest compound dose) and untreated control (medium only).
- **Incubation:** Incubate the plates for a predetermined period, typically 48 to 72 hours, to allow the compounds to exert their effects.[10]
- **MTT Addition:** After incubation, carefully remove the medium and add 100 μ L of fresh medium plus 10 μ L of the 5 mg/mL MTT stock solution to each well.[12]
- **Formazan Formation:** Incubate the plate for 2-4 hours at 37°C.[15] During this time, viable cells will convert the MTT into visible purple formazan crystals.

- Solubilization: Carefully aspirate the medium containing MTT. Add 100-200 μL of DMSO to each well to dissolve the formazan crystals.[\[10\]](#)[\[13\]](#) Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.[\[11\]](#)
- Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm).[\[11\]](#)[\[12\]](#)
- Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the log of the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Data Presentation: Summarizing Cytotoxicity

The results are best summarized in a table to compare the potency (IC50) of different analogs across multiple cell lines.

Compound	IC50 (μM) vs. HepG2	IC50 (μM) vs. MCF-7	IC50 (μM) vs. A549	IC50 (μM) vs. WI-38 (Normal)	Selectivity Index (SI) vs. MCF-7
Analog 6c	10.21 $\pm$ 0.45	5.51 $\pm$ 0.09 [6]	12.80 $\pm$ 0.72	>50	>9.1
Analog 9	15.62 $\pm$ 1.10	18.34 $\pm$ 0.98	7.95 $\pm$ 0.33	>50	>2.7
Analog 11c	8.01 $\pm$ 0.35 [6]	11.50 $\pm$ 0.67	14.22 $\pm$ 1.05	>50	>4.3
Doxorubicin	0.85 $\pm$ 0.05	0.92 $\pm$ 0.07	1.15 $\pm$ 0.09	1.50 $\pm$ 0.11	1.63

Data are
presented as
mean $\pm$ SD.


The
Selectivity
Index (SI) is
calculated as
IC50 (Normal
Cells) / IC50
(Cancer
Cells).

Part 2: Evaluation of Antimicrobial Activity

For analogs designed with antimicrobial potential, the gold standard for quantifying their efficacy is the Minimum Inhibitory Concentration (MIC) assay.^{[16][17]} This assay determines the lowest concentration of a compound that prevents the visible in vitro growth of a specific microorganism.^{[18][19]}

Causality Behind the Method: The MIC assay is a direct measure of a compound's bacteriostatic or fungistatic activity. By exposing a standardized number of microorganisms to a gradient of compound concentrations, we can pinpoint the precise concentration at which growth is halted. This value is critical for assessing potency and comparing the activity of novel compounds to established antibiotics or antifungals.^[19]

Diagram: MIC Broth Microdilution Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for the broth microdilution MIC assay.

Detailed Protocol: Broth Microdilution MIC Assay

Materials:

- Pyrazine-thiazole analogs
- Bacterial strains (e.g., Gram-positive: *Staphylococcus aureus*; Gram-negative: *Escherichia coli*) and/or fungal strains (*Candida albicans*)[9][20]
- Sterile cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi
- Sterile 96-well U-bottom plates
- 0.5 McFarland turbidity standard
- Reference antibiotics (e.g., Ciprofloxacin, Ampicillin)[20][21]

Procedure:

- **Preparation of Dilutions:** Dispense 100 μL of sterile broth into wells 2 through 12 of a 96-well plate. In well 1, add 200 μL of the analog solution (at twice the highest desired test concentration). Perform a two-fold serial dilution by transferring 100 μL from well 1 to well 2, mixing, and repeating across to well 10. Discard the final 100 μL from well 10. Well 11 serves as the growth control (no compound), and well 12 as the sterility control (no inoculum).[19]
- **Inoculum Preparation:** From a fresh culture, suspend several colonies in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard ($\sim 1.5 \times 10^8$ CFU/mL). Dilute this suspension in the appropriate broth to achieve a final target concentration of $\sim 5 \times 10^5$ CFU/mL in the wells.[19]
- **Inoculation:** Add 100 μL of the standardized inoculum to wells 1 through 11. The final volume in each well is 200 μL , and the compound concentrations are now halved to the desired final test range.
- **Incubation:** Cover the plate and incubate at 37°C for 16-24 hours.[17]
- **MIC Determination:** After incubation, visually inspect the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).

[\[17\]](#)[\[19\]](#)

- (Optional) MBC/MFC Determination: To determine if the compound is bactericidal/fungicidal, take an aliquot from each well that showed no growth (the MIC well and higher concentrations) and plate it onto agar. The lowest concentration that results in a $\geq 99.9\%$ reduction in the initial inoculum after incubation is the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).[\[18\]](#)

Data Presentation: Summarizing Antimicrobial Potency

Compound	MIC ($\mu\text{g/mL}$) vs. <i>S. aureus</i>	MIC ($\mu\text{g/mL}$) vs. <i>E. coli</i>	MIC ($\mu\text{g/mL}$) vs. <i>C. albicans</i>
Analog 2e	32	16	>128
Analog 4a	64	32	64
Analog 7b	16	8	32
Ampicillin	32	8	N/A
Ketoconazole	N/A	N/A	16

Data derived from
representative studies
on heterocyclic
compounds.[\[20\]](#)[\[21\]](#)


Part 3: Mechanistic Evaluation via Enzyme Inhibition Assays

Beyond determining if a compound has cytotoxic or antimicrobial effects, it is crucial to understand how it works. Many pyrazine-thiazole analogs are designed to inhibit specific enzymes that are critical for disease progression.[\[22\]](#)[\[23\]](#)[\[24\]](#)

Causality Behind the Method: Enzyme inhibition assays provide direct evidence of a compound's interaction with a molecular target. The principle involves mixing the enzyme, its specific substrate, and the inhibitor (the analog). The enzyme's activity is measured by monitoring the rate at which it converts the substrate into a detectable product (often colored or

fluorescent). A potent inhibitor will significantly reduce this rate. By testing a range of inhibitor concentrations, an IC₅₀ value can be determined, representing the concentration required to inhibit 50% of the enzyme's activity. This mechanistic insight is vital for lead optimization and understanding the compound's mode of action.

Diagram: Principle of Competitive Enzyme Inhibition



[Click to download full resolution via product page](#)

Caption: A competitive inhibitor binds to the enzyme's active site.

General Protocol: Spectrophotometric Enzyme Inhibition Assay

This protocol is a template and must be adapted for the specific enzyme of interest (e.g., EGFR, Carbonic Anhydrase, α -glucosidase).^{[6][22][23]}

Materials:

- Purified target enzyme
- Specific substrate for the enzyme
- Assay buffer (optimized for pH and ionic strength for the enzyme)
- Pyrazine-thiazole analogs and a known reference inhibitor
- 96-well clear, flat-bottom plates
- Spectrophotometric microplate reader

Procedure:

- Reagent Preparation: Prepare stock solutions of the enzyme, substrate, and inhibitors in the appropriate assay buffer.
- Assay Setup: In a 96-well plate, add the following to triplicate wells:
 - Assay Buffer
 - Serial dilutions of the pyrazine-thiazole analog (or reference inhibitor).
 - A fixed amount of the enzyme solution.
 - Include controls: a "100% activity" control (enzyme, buffer, no inhibitor) and a "blank" control (buffer, substrate, no enzyme).
- Pre-incubation: Gently mix and pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 10-15 minutes. This allows the inhibitor to bind to the enzyme before the reaction starts.
- Reaction Initiation: Start the enzymatic reaction by adding a fixed amount of the substrate solution to all wells.
- Kinetic Measurement: Immediately place the plate in a microplate reader and measure the absorbance (at the product's λ_{max}) at regular intervals (e.g., every 30 seconds for 10-20

minutes). The rate of reaction is determined from the slope of the linear portion of the absorbance vs. time curve.

- **Data Analysis:** Calculate the percentage of inhibition for each analog concentration relative to the "100% activity" control. Plot the percent inhibition against the log of the compound concentration to determine the enzyme inhibitory IC₅₀ value.

Data Presentation: Summarizing Enzyme Inhibition

Compound	EGFR Kinase IC ₅₀ (μM)	VEGFR-2 Kinase IC ₅₀ (μM)	Carbonic Anhydrase IX IC ₅₀ (μM)
Analog 17i	0.158	0.128	-
Analog 17m	0.012	0.309	-
Analog 4c	-	-	0.052
Sorafenib	0.090	0.020	-
Acetazolamide	-	-	0.025

Data are representative of published findings for pyrazole-thiazole hybrids and reference drugs.[\[6\]](#)[\[22\]](#)

Conclusion and Forward Outlook

The in vitro evaluation of pyrazine-thiazole analogs is a systematic, multi-tiered process that begins with broad screening and progressively narrows toward mechanistic understanding. The workflow—initiating with foundational cytotoxicity and antimicrobial assays like MTT and MIC, followed by specific enzyme inhibition studies—provides a robust framework for identifying promising lead candidates. The data generated from these assays are fundamental for establishing structure-activity relationships (SAR), where chemical modifications are correlated with changes in biological activity, a key step in rational drug design.[\[14\]](#)[\[25\]](#) Analogs demonstrating high potency and selectivity in these in vitro models become prime candidates

for subsequent validation in more complex cellular models, animal studies, and eventual preclinical development.

References

- Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [\[Link\]](#)
- JoVE. (2013, November 10). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments. Retrieved from [\[Link\]](#)
- Al-Warhi, T., et al. (2021). Synthesis, Characterization, and Biological Evaluation of Some Novel Pyrazolo[5,1-b]thiazole Derivatives as Potential Antimicrobial and Anticancer Agents. Molecules, 26(17), 5383. Retrieved from [\[Link\]](#)
- Emery Pharma. (n.d.). Minimum Inhibitory Concentration (MIC). Retrieved from [\[Link\]](#)
- Alomari, M. A., et al. (2025). Synthesis of new pyrazine-thiazole analogs: Molecular modeling, anticancer activity, and pharmacokinetic properties. Arabian Journal of Chemistry, 18(3). Retrieved from [\[Link\]](#)
- Kaderabkova, N., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. Retrieved from [\[Link\]](#)
- Course Hero. (n.d.). Aim To determine the minimum inhibitory concentration of Streptomycin against given bacterial sample. Retrieved from [\[Link\]](#)
- Abdel-Wahab, B. F., et al. (2018). Eco-Friendly Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazolines Containing Thiazole Moiety as Potential Anticancer and Antimicrobial Agents. Molecules, 23(10), 2619. Retrieved from [\[Link\]](#)
- ResearchGate. (2021, September 4). Novel metabolic enzyme inhibitors designed through the molecular hybridization of thiazole and pyrazoline scaffolds. Retrieved from [\[Link\]](#)
- Kaderabkova, N., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. Retrieved from [\[Link\]](#)

- Yurttaş, L., et al. (2025). Innovative Pyrazole-Thiazole-Oxadiazole Hybrid Compounds for Targeted EGFR/VEGFR2 Inhibition in Cancer Treatment. Archiv der Pharmazie. Retrieved from [\[Link\]](#)
- Laddha, P. R., et al. (2026). Synthesis and Anticancer Evaluation of Pyridine, Triazole, and Thiazole Compounds. SSRN. Retrieved from [\[Link\]](#)
- Laddha, P. R., et al. (2025). Synthesis and Anticancer Evaluation of Pyridine, Triazole, and Thiazole Compounds. SSRN. Retrieved from [\[Link\]](#)
- Bera, P., et al. (2021). Anticancer activity, DNA binding and docking study of M(ii)-complexes (M = Zn, Cu and Ni) derived from a new pyrazine–thiazole ligand: synthesis, structure and DFT. New Journal of Chemistry, 45(3), 1555-1571. Retrieved from [\[Link\]](#)
- Kuber, B. R., et al. (2004). Synthesis and preliminary evaluation of some pyrazine containing thiazolines and thiazolidinones as antimicrobial agents. European Journal of Medicinal Chemistry, 39(5), 441-449. Retrieved from [\[Link\]](#)
- Sharshira, E. M., & Hamada, N. M. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(4), 89-93. Retrieved from [\[Link\]](#)
- Haider, S., et al. (2014). Synthesis, in vitro anticancer evaluation and in silico studies of novel imidazo[2,1-b]thiazole derivatives bearing pyrazole moieties. European Journal of Medicinal Chemistry, 75, 492-500. Retrieved from [\[Link\]](#)
- Journal of Drug Delivery and Therapeutics. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. Retrieved from [\[Link\]](#)
- Al-Warhi, T., et al. (2021). Synthesis, Characterization, and Biological Evaluation of Some Novel Pyrazolo[5,1-b]thiazole Derivatives as Potential Antimicrobial and Anticancer Agents. ResearchGate. Retrieved from [\[Link\]](#)
- Wang, Y., et al. (2022). Design, Synthesis, and Biological Evaluation of [\[10\]](#)[\[12\]](#)[\[13\]](#)triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers in Chemistry, 10, 883656. Retrieved from [\[Link\]](#)

- Khan, I., et al. (2023). The Synthesis, In Vitro Bio-Evaluation, and In Silico Molecular Docking Studies of Pyrazoline–Thiazole Hybrid Analogues as Promising Anti- α -Glucosidase and Anti-Urease Agents. *Molecules*, 28(23), 7808. Retrieved from [\[Link\]](#)
- Siddiqui, H. L., et al. (2020). Synthesis and Biological Evaluation of Novel Thiazole Hydrazines as Antimicrobial and Antimalarial Agents. *Journal of Chemistry*, 2020, 8870104. Retrieved from [\[Link\]](#)
- Farrag, A. M., et al. (2022). In Vitro Antimicrobial Evaluation, Single-Point Resistance Study, and Radiosterilization of Novel Pyrazole Incorporating Thiazol-4-one/Thiophene Derivatives as Dual DNA Gyrase and DHFR Inhibitors against MDR Pathogens. *ACS Omega*, 7(6), 5346-5365. Retrieved from [\[Link\]](#)
- Zhang, H., et al. (2023). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. *Molecules*, 28(23), 7868. Retrieved from [\[Link\]](#)
- Acar, Ç., et al. (2020). Determination of the inhibition profiles of pyrazolyl-thiazole derivatives against aldose reductase and α -glycosidase and molecular docking studies. *Archiv der Pharmazie*, 353(9), e2000118. Retrieved from [\[Link\]](#)
- El-Sayed, N. N. E., et al. (2023). Synthesis and antimicrobial activity of new series of thiazoles, pyridines and pyrazoles based on coumarin moiety. *Scientific Reports*, 13(1), 9923. Retrieved from [\[Link\]](#)
- Alomari, M. A., et al. (2025). Synthesis of New Thiazole-Pyrazole Analogues: Molecular Modelling, Antiproliferative/Antiviral Activities, and ADME Studies. *Chemical Biology & Drug Design*. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Pyrazine- and thiazole-based anti-cancer drugs. Retrieved from [\[Link\]](#)
- Al-Ghorbani, M., et al. (2025). Synthesis, molecular modeling and harnessing the antimicrobial activity of new pyrazine-thiadiazole hybrids. *Heliyon*, 11(8), e34575. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Synthesis, Characterization, and Biological Evaluation of Some Novel Pyrazolo[5,1-b]thiazole Derivatives as Potential Antimicrobial and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 2. globalresearchonline.net [globalresearchonline.net]
- 3. Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives [article.sapub.org]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Eco-Friendly Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazolines Containing Thiazole Moiety as Potential Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Synthesis and preliminary evaluation of some pyrazine containing thiazolines and thiazolidinones as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. nanobioletters.com [nanobioletters.com]
- 10. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
- 11. MTT assay protocol | Abcam [abcam.com]
- 12. merckmillipore.com [merckmillipore.com]
- 13. creative-diagnostics.com [creative-diagnostics.com]
- 14. researchgate.net [researchgate.net]
- 15. atcc.org [atcc.org]
- 16. researchgate.net [researchgate.net]
- 17. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

- [18. emerypharma.com \[emerypharma.com\]](#)
- [19. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [20. mdpi.com \[mdpi.com\]](#)
- [21. pmc.ncbi.nlm.nih.gov \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Innovative Pyrazole-Thiazole-Oxadiazole Hybrid Compounds for Targeted EGFR/VEGFR2 Inhibition in Cancer Treatment - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. The Synthesis, In Vitro Bio-Evaluation, and In Silico Molecular Docking Studies of Pyrazoline–Thiazole Hybrid Analogues as Promising Anti- \$\alpha\$ -Glucosidase and Anti-Urease Agents \[mdpi.com\]](#)
- [24. Determination of the inhibition profiles of pyrazolyl-thiazole derivatives against aldose reductase and \$\alpha\$ -glycosidase and molecular docking studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. theaspd.com \[theaspd.com\]](#)
- To cite this document: BenchChem. [Introduction: The Strategic Hybridization of Pyrazine and Thiazole Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b2712578/docs#introduction-the-strategic-hybridization-of-pyrazine-and-thiazole-scaffolds\]](https://www.benchchem.com/product/b2712578/docs#introduction-the-strategic-hybridization-of-pyrazine-and-thiazole-scaffolds)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)